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Compound of Interest

Compound Name: 2-Propyl-D-proline

Cat. No.: B15210176 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the disposal of 2-
Propyl-D-proline, aligning with standard laboratory safety practices and regulatory guidelines.

I. Immediate Safety and Handling Precautions
While 2-Propyl-D-proline is not classified as a hazardous substance under the 2012 OSHA

Hazard Communication Standard, it is crucial to adhere to universal laboratory safety protocols.

[1] Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.[2]

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Use protective gloves inspected prior to use.[3]

Employ body protection suitable for the concentration and amount of the substance.[3]

Engineering Controls:

Ensure adequate ventilation in areas where the chemical is handled to avoid dust formation.

[1][3]
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II. Spill Management and Cleanup
In the event of a spill, follow these procedures to mitigate exposure and contamination:

Avoid Dust Formation: Do not create airborne dust when cleaning up the spill.[1][3]

Containment: Sweep up the spilled solid material.[1][3]

Collection: Place the collected material into a suitable, closed, and properly labeled container

for disposal.[3]

III. Disposal Procedures for Unused 2-Propyl-D-
proline
Do not dispose of 2-Propyl-D-proline down the drain or in regular trash.[3][4] All chemical

waste should be managed through your institution's hazardous waste program.[2]

Step-by-Step Disposal Protocol:

Waste Identification: A chemical is considered waste when it is no longer intended for use.[5]

Containerization:

Place the unused 2-Propyl-D-proline in a compatible, leak-proof container with a secure

cap.[5][6]

Leave at least one inch of headroom in the container to allow for expansion.[6]

Labeling:

Clearly label the container with the words "Hazardous Waste."[2]

Include the full chemical name ("2-Propyl-D-proline"), quantity, date of waste generation,

and the principal investigator's name and contact information.[2] Do not use abbreviations

or chemical formulas.[2][5]

Storage:
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Store the waste container in a designated "Satellite Accumulation Area."[6]

Segregate from incompatible materials. Specifically, keep away from strong oxidizing

agents.[1] Store acids and bases separately.[6]

Disposal Request:

Submit a hazardous waste pickup request to your institution's EHS office.[2] Surplus and

non-recyclable solutions should be offered to a licensed disposal company.[3]

IV. Disposal of Empty Containers
Properly cleaned empty containers that held non-hazardous materials may be disposed of as

regular trash.

Triple Rinse: Rinse the empty container with a suitable solvent, such as water, at least three

times.

Rinsate Collection: As a best practice, collect the rinsate and dispose of it as chemical

waste.

Container Disposal: After triple-rinsing and air-drying, deface the original label and dispose of

the container in the regular trash.[7]

V. Quantitative Data Summary
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Property Value

Chemical Name D-Proline

Synonyms (R)-Pyrrolidine-2-carboxylic acid

CAS Number 344-25-2

Molecular Formula C₅H₉NO₂

Molecular Weight 115.13 g/mol

Appearance White to off-white crystalline powder

Solubility Soluble in water

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition Products Carbon oxides, Nitrogen oxides (NOx)

This data is for D-proline, the parent compound. Specific data for 2-Propyl-D-proline may vary

and the Safety Data Sheet for the specific product should be consulted.

VI. Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving 2-Propyl-
D-proline, refer to the specific synthesis or application literature, such as the synthesis method

of D-proline which involves steps like asymmetric catalytic hydrogenation and oxidation

reactions.[8]

VII. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Propyl-D-proline.
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2-Propyl-D-proline Disposal Workflow
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2-Propyl-D-proline

Is the material intended for disposal?

Spill: Sweep into a
suitable container

 Yes (Spill) 

Unused: Place in a
compatible waste container

 Yes (Unused) 

Label container with:
- 'Hazardous Waste'

- Full Chemical Name
- Quantity & Date
- PI Information

Store in designated
Satellite Accumulation Area.

Segregate from incompatibles.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Propyl-D-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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